Cas no 2580239-88-7 (Ethyl 3-chloroazetidine-3-carboxylate)

• Product Name: Ethyl 3-chloroazetidine-3-carboxylate
• CAS No: 2580239-88-7
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 5661202
• PubChem ID: 165888407
• Update Time: 2025-10-23

Ethyl 3-chloroazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580239-88-7
• ethyl 3-chloroazetidine-3-carboxylate
• EN300-27732943
• Ethyl 3-chloroazetidine-3-carboxylate

• Inchi： 1S/C6H10ClNO2/c1-2-10-5(9)6(7)3-8-4-6/h8H,2-4H2,1H3
• InChI Key： MYXYTTZOAGJFKD-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OCC)CNC1

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-chloroazetidine-3-carboxylate

Ethyl 3-chloroazetidine-3-carboxylate: A Comprehensive Overview

Ethyl 3-chloroazetidine-3-carboxylate, with the CAS number 2580239-88-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The azetidine core is a key structural element in this molecule, contributing to its unique chemical properties and potential applications.

The chloro substituent at the 3-position of the azetidine ring introduces additional functionality, making this compound a versatile building block in synthetic chemistry. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery. Researchers have explored its potential as a precursor for the synthesis of complex nitrogen-containing heterocycles, which are often found in biologically active compounds.

Ethyl 3-chloroazetidine-3-carboxylate's structure also includes an ethyl ester group, which can be easily modified to introduce further functional groups. This feature makes it highly adaptable for use in various synthetic pathways. For instance, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, or it can undergo alkylation or acylation reactions to generate derivatives with enhanced biological activity.

Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of enantiomerically enriched versions of this compound. Such enantiopure derivatives are invaluable in medicinal chemistry, where stereochemistry plays a critical role in determining a molecule's pharmacokinetic and pharmacodynamic properties. The ability to control stereochemistry during synthesis has significantly expanded the scope of applications for Ethyl 3-chloroazetidine-3-carboxylate.

In terms of applications, Ethyl 3-chloroazetidine-3-carboxylate has been extensively studied for its potential in drug development. Its azetidine ring system is known to exhibit interesting pharmacological properties, including antimicrobial and antitumor activities. Researchers have reported that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, making them promising candidates for anticancer therapy.

Moreover, Ethyl 3-chloroazetidine-3-carboxylate has been utilized as an intermediate in the synthesis of peptide mimetics and other bioactive molecules. Its ability to form stable amide bonds with amino acids has made it a valuable tool in peptide chemistry. Recent studies have demonstrated its utility in constructing cyclic peptides with enhanced stability and bioavailability.

The synthesis of Ethyl 3-chloroazetidine-3-carboxylate typically involves multi-step processes that combine nucleophilic substitution and ring-closing reactions. Modern synthetic strategies often employ transition metal catalysts to facilitate these transformations, leading to higher yields and better control over product quality. These improvements have made the compound more accessible for large-scale production and research purposes.

In conclusion, Ethyl 3-chloroazetidine-3-carboxylate (CAS No: 2580239-88-7) is a versatile and valuable compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as an important tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point in chemical research for years to come.